1,4-Diacetoxy-2,3-dicyanobenzene
1,4-Diacetoxy-2,3-dicyanobenzene
3,6-diacetoxy Phthalonitrile is a fluorescent probe for monitoring intracellular pH by flow cytometry in living cells. It rapidly crosses cell membranes and is cleaved by cytosolic esterases to form the fluorescent pH indicator 2,3-dicyano-hydroquinone, which is excited at UV wavelengths.
Brand Name:
Vulcanchem
CAS No.:
83619-73-2
VCID:
VC0160749
InChI:
InChI=1S/C12H8N2O4/c1-7(15)17-11-3-4-12(18-8(2)16)10(6-14)9(11)5-13/h3-4H,1-2H3
SMILES:
CC(=O)OC1=C(C(=C(C=C1)OC(=O)C)C#N)C#N
Molecular Formula:
C12H8N2O4
Molecular Weight:
244.2 g/mol
1,4-Diacetoxy-2,3-dicyanobenzene
CAS No.: 83619-73-2
Reference Standards
VCID: VC0160749
Molecular Formula: C12H8N2O4
Molecular Weight: 244.2 g/mol
CAS No. | 83619-73-2 |
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Product Name | 1,4-Diacetoxy-2,3-dicyanobenzene |
Molecular Formula | C12H8N2O4 |
Molecular Weight | 244.2 g/mol |
IUPAC Name | (4-acetyloxy-2,3-dicyanophenyl) acetate |
Standard InChI | InChI=1S/C12H8N2O4/c1-7(15)17-11-3-4-12(18-8(2)16)10(6-14)9(11)5-13/h3-4H,1-2H3 |
Standard InChIKey | VXDCGBVAZDYTFK-UHFFFAOYSA-N |
SMILES | CC(=O)OC1=C(C(=C(C=C1)OC(=O)C)C#N)C#N |
Canonical SMILES | CC(=O)OC1=C(C(=C(C=C1)OC(=O)C)C#N)C#N |
Description | 3,6-diacetoxy Phthalonitrile is a fluorescent probe for monitoring intracellular pH by flow cytometry in living cells. It rapidly crosses cell membranes and is cleaved by cytosolic esterases to form the fluorescent pH indicator 2,3-dicyano-hydroquinone, which is excited at UV wavelengths. |
Synonyms | ADB;1,4-Diacetoxy-2,3-dicyanobenzene;2,3-Dicyano-1,4-hydroquinone diacetate |
Reference | 1.Cook, J.A. and Fox, M.H. Intracellular pH measurements using flow cytometry with 1,4-diacetoxy-2,3-dicyanobenzene. Cytometry 9, 441-447 (1988). |
PubChem Compound | 134319 |
Last Modified | Nov 11 2021 |
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